Cas no 193010-71-8 (Dimethyl 2-(trifluoromethyl)butanedioate)
193010-71-8 structure
Product Name:Dimethyl 2-(trifluoromethyl)butanedioate
CAS No:193010-71-8
MF:C7H9F3O4
MW:214.139173269272
CID:2787949
Update Time:2023-08-07
Dimethyl 2-(trifluoromethyl)butanedioate Chemical and Physical Properties
Names and Identifiers
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- Dimethyl 2-(trifluoromethyl)butanedioate
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- Inchi： 1S/C7H9F3O4/c1-13-5(11)3-4(6(12)14-2)7(8,9)10/h4H,3H2,1-2H3
- InChI Key： MHOZZUZBGJYOSM-UHFFFAOYSA-N
- SMILES： FC(C(C(=O)OC)CC(=O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 224
- XLogP3: 1
- Topological Polar Surface Area: 52.6
Dimethyl 2-(trifluoromethyl)butanedioate Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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